Cas no 833445-83-3 (3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester)
833445-83-3 structure
Product Name:3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester
CAS No:833445-83-3
MF:C8H9NO4
MW:183.161362409592
CID:673490
PubChem ID:69277018
Update Time:2025-04-19
3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester
- prop-2-enyl 5-(hydroxymethyl)-1,2-oxazole-3-carboxylate
- 3-allyloxycarbonyl-5-hydroxymethylisoxazol
- DTXSID50740161
- MEGJJGKEOJKEAW-UHFFFAOYSA-N
- 833445-83-3
- Allyl 5-(hydroxymethyl)isoxazole-3-carboxylate
- SCHEMBL5008652
- Prop-2-en-1-yl 5-(hydroxymethyl)-1,2-oxazole-3-carboxylate
-
- Inchi: 1S/C8H9NO4/c1-2-3-12-8(11)7-4-6(5-10)13-9-7/h2,4,10H,1,3,5H2
- InChI Key: MEGJJGKEOJKEAW-UHFFFAOYSA-N
- SMILES: O1C(CO)=CC(C(=O)OCC=C)=N1
Computed Properties
- Exact Mass: 183.05315777g/mol
- Monoisotopic Mass: 183.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 72.6Ų
3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
833445-83-3 (3-Isoxazolecarboxylic acid, 5-(hydroxymethyl)-, 2-propenyl ester) Related Products
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